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Compound of Interest

Compound Name: Ammonium picrate

Executive Summary: This technical guide provides a comprehensive overview of ammonium
picrate, historically known as Dunnite or Explosive D, and its role as a secondary explosive.
Ammonium picrate is a salt formed from picric acid and ammonia, valued for its remarkable
insensitivity to shock and friction compared to many other explosives.[1][2] This property made
it particularly suitable for use in armor-piercing munitions, where the explosive charge needed
to withstand the immense force of impact before detonation.[2][3] This document details its
physicochemical properties, explosive performance characteristics, synthesis, and
decomposition pathways. Furthermore, it provides standardized experimental protocols for its
characterization and includes visualizations to illustrate key processes and workflows, intended
for researchers and scientists in the fields of materials science and energetic materials.

Introduction

Ammonium picrate (CeHsN4O>) is a yellow, crystalline solid that was developed in 1906 by
U.S. Army Major Beverly W. Dunn.[1][4] It was adopted by the U.S. military as a bursting
charge for projectiles due to its enhanced safety profile over its precursor, picric acid.[1][2]
Unlike picric acid, which can form highly sensitive and dangerous metallic picrates when in
contact with metal shell casings, the ammonium salt is significantly less reactive and more
stable.[2]

As a secondary explosive, ammonium picrate is characterized by its need for a substantial
initial energy input to detonate, typically from a booster charge like tetryl.[3][5] Its explosive
strength is slightly less than that of Trinitrotoluene (TNT).[3] While its use has been largely
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superseded by more modern formulations, its historical significance and unique properties as a
highly insensitive explosive continue to make it a subject of scientific interest.[4][6]

Physicochemical and Explosive Properties

The performance and handling characteristics of ammonium picrate are defined by its
physical, chemical, and explosive properties. The following tables summarize key quantitative
data for easy comparison.

Table 1: Physical and Chemical Properties of Ammonium Picrate

Property Value Source(s)
Chemical Formula CeHeN4O7 [11[41[7]
Molar Mass 246.13 - 246.14 g/mol [4107118]

Yellow, yellow-orange, or red
Appearance ] ] [B1[7118]1[9]
crystalline solid

Density 1.717 - 1.72 g/lcm3 [1][6][8][10]
Decomposition Point 265 °C (509 °F; 538 K) [1114118]
Explosion Temperature ~300 °C [7]

Water Solubility 1.1 g/100 mL at 20 °C [1][8][10]

| Oxygen Balance | -52% |[6] |

Table 2: Detonation and Explosive Properties of Ammonium Picrate
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Property Value Conditions /| Notes  Source(s)

. . Varies with density
Detonation Velocity 6,000 - 7,150 m/s . [1][11]
and confinement

at 1.72 g/cms

~7,040 m/s [1]
(pressed)

~7,154 m/s at 1.63 g/cm3 [1]
Molding powder

6,450 m/s } [6]
formulation

6,580 m/s Cast-cure formulation [6]

) Molding powder
Detonation Pressure 16.6 GPa } [6]
formulation

| | 16.9 GPa | Cast-cure formulation |[[6] |

Table 3: Sensitivity Characteristics of Ammonium Picrate

Property Observation Source(s)

Low; less sensitive than
Impact Sensitivity TNT. Requires a booster [11[2][5]
for reliable detonation.

Very low; reported as showing
Friction Sensitivity no explosions in friction [1][5]1[8]

pendulum tests.

| Handling State | Sensitivity to shock, friction, and heat is greatly reduced when wetted with at
least 10% water.[7][10][12] Dry ammonium picrate is a high explosive.[7][10][12] |

Synthesis and Decomposition
Synthesis Pathway
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Ammonium picrate is synthesized through a straightforward acid-base neutralization reaction.
The process involves reacting picric acid (2,4,6-trinitrophenol) with either aqueous or gaseous
ammonia.[7][13] The suspension of picric acid in hot water is treated with ammonia, leading to
the formation of the ammonium picrate salt, which can then be precipitated, washed, and
dried.[7]

Picric Acid Neutralization Reaction
(CeH3N307)

Ammonium Picrate
(CeHeN4O7)

Ammonia
(NHs)

Caption: Synthesis of Ammonium Picrate via Neutralization.

Click to download full resolution via product page

Decomposition Characteristics

When subjected to sufficient heat, shock, or friction, ammonium picrate decomposes
exothermically.[8] The combustion process produces toxic gases, most notably oxides of
nitrogen (NOXx).[7][8][9][10] The decomposition is complex but ultimately yields stable gaseous
products. Dry ammonium picrate is an explosion hazard when shocked or exposed to heat or
flame.[9]
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Caption: Simplified Decomposition Pathway of Ammonium Picrate.

Experimental Protocols for Characterization

The characterization of energetic materials like ammonium picrate requires standardized
testing to ensure data is reliable and comparable. The following protocols describe key
methods for determining sensitivity and performance.
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Caption: General Experimental Workflow for Explosive Characterization.
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Impact Sensitivity Testing (Rotter Test)

The Rotter test is used to measure the sensitiveness of an explosive to impact from a falling
weight.[14][15][16]

e Apparatus:

[e]

Rotter type impact machine, typically with a 5 kg drop weight.[16]

o

Hardened steel anvils and brass caps.[16]

A calibrated measuring device for the sample volume (e.g., 0.03 cm3).[16]

[¢]

[e]

Gas measuring burette to quantify the reaction.[14]

o Methodology:

(¢]

A precisely measured volume of the dry ammonium picrate is placed into a brass cap.
[14][16]

o The cap is placed on the anvil, and the sample is spread evenly.[14]
o The anvil assembly is positioned in the machine directly under the drop weight.[14]

o The weight is raised to a predetermined height and released, striking the sample
assembly.[14][15]

o A"go" (reaction) is determined by the evolution of gas, which is collected and measured
by the burette.[14] A "no-go" is recorded if no reaction occurs.

o The test is repeated multiple times, adjusting the drop height based on the previous result
using a statistical method like the Bruceton "up-and-down" procedure.[14][17]

o The results are analyzed to determine the 50% probability height (Hso), the height from
which the weight is expected to cause a reaction in 50% of trials.

Friction Sensitivity Testing (ABL Friction Test)
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The ABL (Allegany Ballistics Laboratory) friction test measures the sensitivity of an explosive to
a friction stimulus, simulating material being caught between moving mechanical parts.[18][19]
[20][21][22]

e Apparatus:

o A moving anvil (steel plate) and a stationary, hardened steel wheel.[19][20]

o A hydraulic press to apply a controlled, static load on the wheel.[19][20]

o A swinging pendulum designed to strike the anvil and impart a specific velocity.[19][20]
o Methodology:

o A sample of ammonium picrate is spread in a line on the steel anvil.[18][20]

o The stationary wheel is lowered onto the sample.[19]

o The hydraulic ram applies a predetermined static load (force) onto the wheel, compressing
the sample.[19][20]

o The pendulum is released from a specific height to strike the anvil, causing it to slide
under the loaded wheel at a set velocity.[21]

o A"go"is determined by an audible report, smoke, or flame.[19][21] Gas analyzers can
also be used for more sensitive detection.[21]

o The test is repeated under various load and velocity conditions to establish the threshold
for initiation.[18] The results are often analyzed using statistical methods like the Bruceton
or Neyer d-optimal tests.[18][20]

Detonation Velocity Measurement (Dautriche Method)

The Dautriche method is a classic and relatively simple technique for measuring the detonation
velocity of a solid explosive charge.[23]

e Apparatus:
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[e]

[e]

o

[¢]

The main explosive charge of ammonium picrate, pressed into a column of known
length.

A length of detonating cord with a known, consistent detonation velocity (VOD_cord).

A witness plate, typically made of lead or steel, to record the result.

Two detonators.

Methodology:

Two holes are drilled into the ammonium picrate charge at a precisely measured
distance apart (D).

The detonating cord is threaded through the holes, creating a loop. The two ends of the
cord are initiated simultaneously by the main detonation front as it passes the holes.

This sends two detonation waves traveling in opposite directions along the detonating cord
towards a central point on the witness plate.[23]

The two waves collide at a specific point on the witness plate, leaving a distinct mark.

The distance from the center of the cord loop to the collision mark (d) is measured.

The detonation velocity of the ammonium picrate (VOD_explosive) is calculated using
the formula: VOD_explosive = (D * VOD_cord) / (2 * d)

This method relies on the precise measurement of distances D and d, and the known,
stable velocity of the detonating cord.[23]

Safety and Handling

Ammonium picrate requires careful handling. While insensitive, especially when wet, it is still

a powerful explosive.[9][12]

o Dry vs. Wetted: In its dry state, it is classified as a Division 1.1 explosive with a mass

explosion hazard.[7][12] Its sensitivity is significantly reduced when wetted with not less than
10% water by mass.[7][24]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://en.wikipedia.org/wiki/Detonation_velocity
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://en.wikipedia.org/wiki/Detonation_velocity
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://cameochemicals.noaa.gov/chemical/5403
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://cameochemicals.noaa.gov/chemical/5403
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://cameochemicals.noaa.gov/chemical/106
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Incompatibility: It must be stored away from metals, concrete, and plaster.[8][9] In the
presence of moisture, it can react with metals like iron, lead, and copper to form explosive
metallic picrate salts, which are far more sensitive to shock and heat.[2][3][8]

« Initiation: Due to its insensitivity, it requires a booster charge for reliable detonation.[3]

» Health Hazards: Ammonium picrate can be absorbed through the skin and is an irritant.[7]
[8][9] Repeated contact may cause a range of health issues, including skin allergies,
headaches, and potential damage to the liver and kidneys.[9][13]

Conclusion

Ammonium picrate, or Explosive D, holds a significant place in the history of energetic
materials. Its primary advantage lies in its profound insensitivity to mechanical stimuli, a
characteristic that made it a reliable and safe option for early 20th-century military applications,
particularly in armor-piercing shells. While its performance in terms of detonation velocity and
pressure is moderate compared to modern high explosives, its stability and safety profile are its
defining features. The technical data and experimental protocols outlined in this guide provide a
foundational understanding of its properties, confirming its status as a classic, insensitive
secondary explosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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